Cas no 1597639-76-3 (1-2-(aminomethyl)azepan-1-ylethan-1-one)

• Product Name: 1-2-(aminomethyl)azepan-1-ylethan-1-one
• CAS No: 1597639-76-3
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 5607774
• PubChem ID: 116639873
• Update Time: 2025-05-20

1-2-(aminomethyl)azepan-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-(aminomethyl)hexahydro-1H-azepin-1-yl]-
• 1597639-76-3
• EN300-840252
• 1-[2-(Aminomethyl)azepan-1-yl]ethan-1-one
• 1-2-(aminomethyl)azepan-1-ylethan-1-one

• Inchi： 1S/C9H18N2O/c1-8(12)11-6-4-2-3-5-9(11)7-10/h9H,2-7,10H2,1H3
• InChI Key： JLTDLDFXKBCHGA-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCCC1CN)C

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 0.994±0.06 g/cm3(Predicted)
• Boiling Point: 311.4±15.0 °C(Predicted)
• pka: 10.32±0.29(Predicted)

Additional information on 1-2-(aminomethyl)azepan-1-ylethan-1-one

1-2-(Aminomethyl)Azepan-1-Ylethan-1-One: A Comprehensive Overview

1-2-(Aminomethyl)Azepan-1-Ylethan-1-One, also known by its CAS number 1597639-76-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of azepanone derivatives, which have been extensively studied for their potential applications in drug development and materials science. The structure of 1-2-(Aminomethyl)Azepan-1-Ylethan-1-One consists of a seven-membered azepane ring fused with a ketone group, making it a unique scaffold for further functionalization and exploration.

The synthesis of 1597639-76-3 involves a series of well-established organic reactions, including alkylation, cyclization, and oxidation steps. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for studying the stereochemical effects on biological activity. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing reaction times while maintaining high yields.

One of the most promising applications of 1-2-(Aminomethyl)Azepan-1-Ylethan-1-One lies in its potential as a building block for drug discovery. The compound's rigid structure and functional groups provide an excellent platform for designing molecules with specific pharmacokinetic properties. For instance, studies have shown that derivatives of this compound exhibit modulatory effects on ion channels, making them candidates for treating neurological disorders such as epilepsy and chronic pain.

Recent research has also highlighted the role of azepanone derivatives in medicinal chemistry. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that certain analogs of 1597639-76-3 possess potent inhibitory activity against kinases involved in cancer cell proliferation. This finding underscores the importance of further exploring the biological profile of this compound class.

In addition to its pharmacological applications, 1-2-(Aminomethyl)Azepan-1-Ylethan-1-One has shown potential in materials science. Its thermal stability and mechanical properties make it a candidate for use in advanced polymers and coatings. Researchers are currently investigating its compatibility with various polymer systems to develop high-performance materials for industrial applications.

The environmental impact of azepanone derivatives is another area receiving attention. Studies are being conducted to assess their biodegradability and toxicity profiles, ensuring that their use aligns with sustainable chemical practices. These efforts are part of a broader initiative to develop eco-friendly chemical compounds that minimize harm to ecosystems.

In conclusion, 1597639-76-3, or 1-2-(Aminomethyl)Azepan-1-Ylethan-1-One, represents a versatile compound with diverse applications across multiple disciplines. Its structural features, combined with recent advancements in synthetic methodologies and biological studies, position it as a key player in future research and development endeavors.